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Compound of Interest

Compound Name: Carbic anhydride

Cat. No.: B151864 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Carbic anhydride (also known as Nadic anhydride or 5-Norbornene-2,3-dicarboxylic

anhydride), a compound that requires careful management due to its potential health hazards.

Following these procedural steps will help mitigate risks and ensure safe operational and

disposal practices.

Carbic anhydride is a white solid that is sensitive to moisture.[1] It can cause severe irritation

to the eyes, skin, and respiratory tract.[1][2] In some cases, it may lead to allergic skin

reactions, asthma-like symptoms, or other breathing difficulties if inhaled.[2]

Essential Personal Protective Equipment (PPE)
When handling Carbic anhydride, a comprehensive selection of personal protective

equipment is your first line of defense. The following table summarizes the required PPE.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Goggles or

Glasses

Chemical safety

goggles as described

by OSHA's eye and

face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

To protect against

dust particles and

prevent severe eye

irritation or burns.[1][2]

Face Shield

To be worn in addition

to goggles, especially

when there is a high

risk of splashing or

dust generation.[3]

Provides a broader

area of protection for

the entire face.

Skin Protection Gloves

Appropriate protective

gloves (e.g., PVC,

neoprene, or nitrile

rubber) to prevent skin

exposure.[1][4]

Prevents direct skin

contact, which can

cause severe

irritation, burns, or

allergic reactions.[1][2]

Protective Clothing

Lab coat or coveralls

appropriate to prevent

skin exposure.[1][5]

Protects skin from

accidental contact

with the chemical.

Respiratory Protection Respirator

Use a NIOSH/MSHA

or European Standard

EN 149 approved

respirator if ventilation

is inadequate or if

irritation is

experienced.[2] A

particulate filter

conforming to EN 143

is recommended.[2]

Prevents inhalation of

dust, which can cause

severe irritation to the

respiratory tract.[1][2]
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A systematic approach to handling Carbic anhydride is crucial for maintaining a safe

laboratory environment.

Engineering Controls and Storage
Ventilation: Always handle Carbic anhydride in a well-ventilated area. A chemical fume

hood is recommended to keep airborne concentrations low.[1]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[1][2]

Storage Conditions: Store Carbic anhydride in a tightly closed container in a cool, dry, and

well-ventilated area.[1] It is moisture-sensitive and should be protected from moist air, steam,

and water.[1][2] Store it away from incompatible substances such as bases, strong oxidizing

agents, and water.[1][2]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer:

Conduct any weighing or transfer operations that may generate dust within a chemical

fume hood or a ventilated balance enclosure.

Avoid creating dust.[2] If the solid needs to be crushed, do so carefully within a contained

space.

Use appropriate tools (e.g., spatulas, scoops) to handle the solid.

During Use:

Avoid all direct contact with eyes, skin, and clothing.[1]

Do not ingest or inhale the substance.[1]

Keep containers closed when not in use.
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Post-Handling:

Wash hands thoroughly after handling.[6][7]

Clean all equipment and the work area to remove any residual chemical.

Remove and properly store or dispose of contaminated PPE. Contaminated work clothing

should not be allowed out of the workplace and must be washed before reuse.[2][5]

Disposal Plan: Managing Carbic Anhydride Waste
Proper disposal is a critical final step in the chemical handling workflow. Chemical waste

generators are responsible for determining if a discarded chemical is classified as hazardous

waste according to federal, state, and local regulations.[1]

Waste Collection and Storage
Container Selection: Use a designated, compatible, and properly sealed container for Carbic
anhydride waste.[8] The container must be clearly labeled with the words "Hazardous

Waste" and the chemical name.[8]

Segregation: Do not mix Carbic anhydride waste with other waste streams to avoid

incompatible chemical reactions.[8]

Accumulation: Store waste containers in a designated satellite accumulation area (SAA).

These containers must be kept closed at all times except when adding waste.[8]

Spill and Leak Management
In the event of a spill, avoid generating dust.[4]

Sweep up the spilled material and place it into a suitable, labeled container for disposal.[1][2]

Ensure the area is well-ventilated during cleanup.[1]

All materials used for cleanup should be collected and disposed of as hazardous waste.[8]

Final Disposal
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Arrange for the removal of chemical waste through your institution's environmental health

and safety office or a licensed hazardous waste disposal company.[2]

Complete all required paperwork, such as a hazardous material pickup request, ensuring a

full description of the waste is provided.[8]

Safe Handling Workflow
The following diagram illustrates the key stages and safety precautions for the entire lifecycle of

handling Carbic anhydride in a laboratory setting.
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Carbic Anhydride: Safe Handling & Disposal Workflow
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Caption: Workflow for safe handling and disposal of Carbic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b151864?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/96590.pdf
https://www.fishersci.com/store/msds?partNumber=AC134510010&countryCode=US&language=en
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://trc-corp.com/wp-content/uploads/SDS/Maleic%20Anhydride%20-%20SDS%20English.pdf
https://www.velsicol.com/images/pdf/chlorendich-anhydride/chlorendic-anhydride-sds.pdf
https://www.chemos.de/import/data/msds/GB_en/108-31-6-A0001137-GB-en.pdf
https://www.carlroth.com/medias/SDB-0975-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMTkyMzB8YXBwbGljYXRpb24vcGRmfGFERmlMMmhoTmk4NU1UZzBNREV6TURrd09EUTJMMU5FUWw4d09UYzFYMGRDWDBWT0xuQmtaZ3wzNTQ4YjFhZmRiZTNhMDUzNDA2MzE3NmM0OThkMmNiNDU5MWJiOTdmNDdiZjYyNDIxMTJjMDQzMGZiYjZkMWY4
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b151864#personal-protective-equipment-for-handling-carbic-anhydride
https://www.benchchem.com/product/b151864#personal-protective-equipment-for-handling-carbic-anhydride
https://www.benchchem.com/product/b151864#personal-protective-equipment-for-handling-carbic-anhydride
https://www.benchchem.com/product/b151864#personal-protective-equipment-for-handling-carbic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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